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Compound of Interest

Compound Name: B022

Cat. No.: B15618548 Get Quote

Disclaimer: The identifier "B022" can refer to multiple chemical substances. This guide

specifically addresses PIPES (piperazine-N,N'-bis(2-ethanesulfonic acid)), a common biological

buffer often used by researchers, scientists, and drug development professionals. It is crucial to

verify the identity of your specific B022 substance by checking the Safety Data Sheet (SDS)

provided by your supplier.

This document provides immediate safety, handling, and disposal protocols for PIPES buffer

(CAS No. 5625-37-6).

Immediate Safety Information
PIPES is generally not considered a hazardous substance.[1][2][3] However, as with any

chemical, proper handling and personal protective equipment are necessary to minimize any

potential risks. The primary concerns are mild irritation from skin or eye contact, particularly

with the powdered form which can create dust.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling PIPES in either powder or solution form.
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PPE Category Item Rationale

Eye Protection Safety glasses or goggles
Protects against splashes of

solutions or airborne powder.

Hand Protection Nitrile or latex gloves Prevents direct skin contact.

Body Protection Laboratory coat
Protects clothing and skin from

spills.

Operational Plan: Handling and Storage
Handling PIPES Powder:

Ventilation: Handle in a well-ventilated area.[4] If significant dust is expected, use a chemical

fume hood.

Avoid Dust Formation: Take care when scooping or weighing the powder to minimize dust

creation.[2]

Personal Hygiene: Wash hands thoroughly after handling.[4]

Preparing PIPES Buffer Solution:

Dissolving: When dissolving, add the PIPES powder to the water slowly to prevent splashing.

pH Adjustment: The pH of the solution is typically adjusted using a strong base like sodium

hydroxide. Handle the base with appropriate care.

Storage:

Powder: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][5]

Solution: Store prepared buffer solutions at 2-8°C.[1] Some stock solutions can be stored at

-20°C for up to a year, or -80°C for up to two years.[6] Use non-metal, high-quality plastic

containers for storage.[7][8]
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PIPES is not typically classified as hazardous waste. However, disposal methods must comply

with local, regional, and national regulations.[3][4]

Uncontaminated Waste: For small amounts of uncontaminated PIPES, dilution with a large

volume of water followed by flushing down the drain may be permissible, but always check

local regulations first.[3]

Contaminated Waste: If the PIPES buffer is contaminated with other hazardous materials, it

must be disposed of as hazardous waste through a licensed disposal company.[3]

Empty Containers: Empty containers may retain product residue and should be disposed of

according to official regulations.[3]

Quantitative Data
Property Value

Molecular Formula C₈H₁₈N₂O₆S₂

Molecular Weight 302.37 g/mol

CAS Number 5625-37-6

Appearance White crystalline powder

Melting Point >300 °C (>572 °F)[9]

Useful pH Range 6.1 - 7.5[10]

pKa at 25°C 6.8[10]

Experimental Protocols
Preparation of a 0.5 M PIPES Buffer Stock Solution (pH 6.8)

Weighing: Weigh out 151.19 g of PIPES powder.

Dissolving: Add the powder to approximately 800 mL of deionized water in a suitable

container.
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pH Adjustment: Stir the solution continuously. Slowly add a concentrated sodium hydroxide

(NaOH) solution to adjust the pH to 6.8. Use a calibrated pH meter to monitor the pH.

Final Volume: Once the desired pH is reached, add deionized water to bring the final volume

to 1 L.

Sterilization and Storage: Filter the solution through a 0.22 µm filter to sterilize.[6] Store in a

sterile, sealed container at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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